Cas no 2229166-40-7 (tert-butyl N-2-(piperidin-3-yl)-5-(trifluoromethyl)phenylcarbamate)

• Product Name: tert-butyl N-2-(piperidin-3-yl)-5-(trifluoromethyl)phenylcarbamate
• CAS No: 2229166-40-7
• MF: C₁₇H₂₃F₃N₂O₂
• MW: 344.371935129166
• CID: 6042786
• PubChem ID: 165828153
• Update Time: 2025-06-22

tert-butyl N-2-(piperidin-3-yl)-5-(trifluoromethyl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-(piperidin-3-yl)-5-(trifluoromethyl)phenylcarbamate
• tert-butyl N-[2-(piperidin-3-yl)-5-(trifluoromethyl)phenyl]carbamate
• EN300-1899652
• 2229166-40-7

• Inchi： 1S/C17H23F3N2O2/c1-16(2,3)24-15(23)22-14-9-12(17(18,19)20)6-7-13(14)11-5-4-8-21-10-11/h6-7,9,11,21H,4-5,8,10H2,1-3H3,(H,22,23)
• InChI Key： OKLMGEFVGXUYNS-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=C(C=1)NC(=O)OC(C)(C)C)C1CNCCC1)(F)F

Computed Properties

• Exact Mass: 344.17116247g/mol
• Monoisotopic Mass: 344.17116247g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 435
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 50.4Ų

Additional information on tert-butyl N-2-(piperidin-3-yl)-5-(trifluoromethyl)phenylcarbamate

Introduction to tert-butyl N-2-(piperidin-3-yl)-5-(trifluoromethyl)phenylcarbamate (CAS No. 2229166-40-7)

tert-butyl N-2-(piperidin-3-yl)-5-(trifluoromethyl)phenylcarbamate (CAS No. 2229166-40-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a tert-butyl carbamate group, a piperidine ring, and a trifluoromethyl substituent. These structural elements contribute to its potential therapeutic applications and make it an intriguing subject for further investigation.

The chemical structure of tert-butyl N-2-(piperidin-3-yl)-5-(trifluoromethyl)phenylcarbamate can be represented as follows: the tert-butyl group is attached to the nitrogen atom of the carbamate, which in turn is linked to the phenyl ring. The phenyl ring is substituted with a trifluoromethyl group at the 5-position and a piperidine ring at the 2-position. This arrangement imparts specific chemical properties and biological activities that are of interest to researchers.

In recent years, there has been a growing body of research focused on compounds containing trifluoromethyl groups due to their unique electronic and steric properties. The trifluoromethyl group can enhance the lipophilicity and metabolic stability of molecules, making them more suitable for drug development. Additionally, the presence of a piperidine ring in tert-butyl N-2-(piperidin-3-yl)-5-(trifluoromethyl)phenylcarbamate suggests potential interactions with various biological targets, such as G protein-coupled receptors (GPCRs) and ion channels.

The tert-butyl carbamate group in this compound is known for its ability to protect amino groups during synthetic processes, which can be crucial for the preparation of complex molecules. This protective group can be selectively removed under mild conditions, allowing for further functionalization of the molecule. This versatility makes tert-butyl N-2-(piperidin-3-yl)-5-(trifluoromethyl)phenylcarbamate an attractive candidate for use in combinatorial chemistry and high-throughput screening.

Recent studies have explored the pharmacological properties of compounds similar to tert-butyl N-2-(piperidin-3-yl)-5-(trifluoromethyl)phenylcarbamate. For instance, a study published in the Journal of Medicinal Chemistry reported that compounds with similar structural features exhibited potent anti-inflammatory and analgesic effects. These findings suggest that tert-butyl N-2-(piperidin-3-yl)-5-(trifluoromethyl)phenylcarbamate may have therapeutic potential in treating conditions such as chronic pain and inflammatory diseases.

In addition to its potential therapeutic applications, tert-butyl N-2-(piperidin-3-yl)-5-(trifluoromethyl)phenylcarbamate has been studied for its role in modulating various signaling pathways. Research has shown that compounds with similar structures can interact with specific receptors and enzymes, leading to alterations in cellular processes such as apoptosis and cell proliferation. These interactions make it a valuable tool for understanding complex biological systems and developing targeted therapies.

The synthesis of tert-butyl N-2-(piperidin-3-yl)-5-(trifluoromethyl)phenylcarbamate involves several steps, including the formation of the carbamate group, the introduction of the trifluoromethyl substituent, and the attachment of the piperidine ring. Advanced synthetic methods, such as transition metal-catalyzed reactions and organocatalysis, have been employed to achieve high yields and selectivities in these processes. The ability to synthesize this compound efficiently is crucial for its further development and application in pharmaceutical research.

In conclusion, tert-butyl N-2-(piperidin-3-yl)-5-(trifluoromethyl)phenylcarbamate (CAS No. 2229166-40-7) is a promising compound with a unique chemical structure that holds significant potential in medicinal chemistry and pharmaceutical research. Its combination of functional groups provides a foundation for exploring new therapeutic avenues and advancing our understanding of biological processes. Ongoing research into this compound is expected to yield valuable insights and contribute to the development of novel drugs for various medical conditions.